Cas no 685886-51-5 (PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL-)
PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL-
- SCHEMBL4035386
- AGMYGFNMXDXHJT-UHFFFAOYSA-N
- 7-Bromo-2-methylpyrazolo[1,5-a]pyridine
- 685886-51-5
-
- Inchi: 1S/C8H7BrN2/c1-6-5-7-3-2-4-8(9)11(7)10-6/h2-5H,1H3
- InChI Key: AGMYGFNMXDXHJT-UHFFFAOYSA-N
- SMILES: C12=CC(C)=NN1C(Br)=CC=C2
Computed Properties
- Exact Mass: 209.97926Da
- Monoisotopic Mass: 209.97926Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.3Ų
PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K13622-1g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 1g |
$865 | 2024-05-23 | |
| eNovation Chemicals LLC | K13622-5g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 5g |
$1850 | 2024-05-23 | |
| eNovation Chemicals LLC | K13622-25g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 25g |
$3850 | 2024-05-23 | |
| eNovation Chemicals LLC | K13622-1g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 1g |
$865 | 2025-02-19 | |
| eNovation Chemicals LLC | K13622-5g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 5g |
$1850 | 2025-02-19 | |
| eNovation Chemicals LLC | K13622-25g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 25g |
$3850 | 2025-02-19 | |
| eNovation Chemicals LLC | K13622-1g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 1g |
$865 | 2025-02-25 | |
| eNovation Chemicals LLC | K13622-5g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 5g |
$1850 | 2025-02-25 | |
| eNovation Chemicals LLC | K13622-25g |
7-bromo-2-methylpyrazolo[1,5-a]pyridine |
685886-51-5 | 95% | 25g |
$3850 | 2025-02-25 |
PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL-
Professional Introduction to PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- (CAS No. 685886-51-5)
PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL-, identified by the Chemical Abstracts Service Number (CAS No.) 685886-51-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of a bromo substituent at the 7-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The significance of PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- lies in its potential as a building block for the development of novel therapeutic agents. Pyrazolopyridines have been extensively studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The bromo and methyl functional groups provide reactive sites for further derivatization, enabling chemists to tailor the compound’s properties for specific applications.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncological targets. PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- has been explored as a lead compound in the quest for new anticancer agents. Its fused heterocyclic structure mimics natural product scaffolds that have demonstrated efficacy in preclinical studies. The bromo substituent, in particular, is a common feature in many kinase inhibitors, suggesting that this compound may exhibit inhibitory activity against certain cancer-related kinases.
One of the most compelling aspects of PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the 3-position or 6-position of the pyrazolopyridine ring have yielded compounds with promising activity against bacterial infections and viral pathogens. These findings underscore the importance of this scaffold in addressing emerging infectious diseases.
The synthesis of PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrazolopyridine core, followed by functional group interconversions to introduce the bromo and methyl groups at appropriate positions. Advances in catalytic processes have enabled more efficient and scalable synthesis routes, reducing costs and improving yields.
The pharmacological evaluation of PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- has revealed intriguing biological activities. In vitro studies have demonstrated its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are critical targets in neurodegenerative disorders. Additionally, preclinical data suggest that this compound may exhibit antiproliferative effects by interfering with microtubule dynamics in cancer cells. These findings have prompted further investigation into its therapeutic potential.
The role of computational chemistry in optimizing PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. By integrating experimental data with computational insights, researchers can accelerate the discovery process and minimize trial-and-error approaches.
As interest in personalized medicine grows, compounds like PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- are being evaluated for their potential use in targeted therapies. The ability to modify specific functional groups allows for the creation of analogs with tailored pharmacological properties suited to individual patient needs. This approach aligns with the broader goal of developing more effective and less toxic treatments for complex diseases.
The future prospects for PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL- are bright given its structural versatility and biological promise. Ongoing research aims to expand its utility across multiple therapeutic areas by exploring novel synthetic pathways and evaluating its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation and bring new treatments to market.
In conclusion,PYRAZOLO[1,5-A]PYRIDINE, particularly the 7-BROMO-2-METHYL derivative identified by CAS No. 685886-51-5, represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for drug development. As research continues to uncover new applications for this compound,it is poised to play a pivotal role in addressing unmet medical needs worldwide.
685886-51-5 (PYRAZOLO[1,5-A]PYRIDINE, 7-BROMO-2-METHYL-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)